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Introduction
Acecarbromal, also known by trade names such as Sedamyl and Abasin, is a sedative and

hypnotic agent belonging to the acyclic ureide class of compounds.[1][2] First synthesized in

the early 20th century, it has been utilized for its central nervous system depressant effects,

primarily in the management of insomnia and anxiety.[1][3] Although its use has declined with

the advent of newer pharmaceuticals, a technical understanding of its chemical and

pharmacological properties remains pertinent for research into sedative-hypnotic drugs and

their mechanisms of action. This guide provides a comprehensive overview of the chemical

structure, properties, and known biological activities of Acecarbromal.

Chemical Identity and Structure
Acecarbromal is chemically identified as N-(acetylcarbamoyl)-2-bromo-2-ethylbutanamide.[4]

Its structure features a central urea moiety with acetyl and bromo-diethylacetyl substitutions.

Table 1: Chemical Identifiers for Acecarbromal
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Identifier Value Reference(s)

IUPAC Name
N-(acetylcarbamoyl)-2-bromo-

2-ethylbutanamide
[4]

CAS Number 77-66-7 [1][4]

Molecular Formula C9H15BrN2O3 [1][4]

Molecular Weight 279.13 g/mol [4]

Canonical SMILES
CCC(Br)

(CC)C(=O)NC(=O)NC(=O)C
[5]

InChI Key
SAZUGELZHZOXHB-

UHFFFAOYSA-N
[6]

Physicochemical Properties
Acecarbromal is a white to off-white crystalline powder with a slightly bitter taste.[2][6] Its

physicochemical properties are summarized in the table below.

Table 2: Physicochemical Properties of Acecarbromal

Property Value Reference(s)

Melting Point 108-109 °C [2][7]

Solubility

Slightly soluble in water; freely

soluble in alcohol and ethyl

acetate.

[2][6]

XLogP3 2.3 [4]

Pharmacological Properties
Mechanism of Action
The primary mechanism of action of Acecarbromal is the positive allosteric modulation of the

γ-aminobutyric acid type A (GABA-A) receptor.[3][8][9] The GABA-A receptor is the principal

inhibitory neurotransmitter receptor in the central nervous system.[3][8] By binding to a site on
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the receptor complex, Acecarbromal enhances the effect of GABA, leading to an increased

influx of chloride ions into the neuron.[3][8] This hyperpolarization of the neuronal membrane

makes it less likely to fire an action potential, resulting in a calming and sedative effect.[3]
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Acecarbromal's modulation of the GABA-A receptor.

Pharmacokinetics
The pharmacokinetic profile of Acecarbromal involves absorption, distribution, metabolism,

and excretion. Following oral administration, it is absorbed and distributed to the central

nervous system.[8] Metabolism primarily occurs in the liver, where it undergoes

biotransformation into more water-soluble metabolites.[8] These metabolites are subsequently

excreted by the kidneys.[8] Chronic use of Acecarbromal can lead to the accumulation of

bromide ions, which may result in a condition known as bromism, characterized by neurological

and psychological symptoms.[10]

Experimental Protocols
Detailed, standardized experimental protocols for the synthesis and analysis of Acecarbromal
are not widely available in the public domain. However, based on general chemical principles

and related literature, the following outlines can be inferred.

Synthesis
A potential synthetic route for Acecarbromal involves a multi-step process. A generalized

workflow is presented below.
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A generalized workflow for the synthesis of Acecarbromal.
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Analysis in Biological Fluids
The quantification of Acecarbromal in biological matrices such as plasma or urine would

typically involve chromatographic techniques coupled with mass spectrometry. A general

workflow for such an analysis is outlined below.
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Sample Preparation
(e.g., Liquid-Liquid Extraction,
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Click to download full resolution via product page

A general workflow for the analysis of Acecarbromal.

Conclusion
Acecarbromal is a historically significant sedative-hypnotic agent whose mechanism of action

through the potentiation of GABA-A receptors is well-understood. While its clinical application

has diminished, its study continues to provide valuable insights for the development of new

central nervous system depressants. The lack of detailed, publicly available experimental
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protocols highlights a potential area for future research to fully characterize its synthesis,

metabolism, and analytical methodologies. This guide serves as a foundational resource for

professionals in the fields of pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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